BENGHE Validation & Comparative
Check Availability & Pricing

Spectral Data Guide: (S)-2-(Methylamino)propan-
1-ol Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

(S)-2-(Methylamino)propan-1-ol
Compound Name:

hydrochloride
CAS No.: 40916-61-8
Cat. No.: B2679198

Get Quote

\ J

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and

Process Development Scientists[1]

Executive Summary & Chemical Identity

(S)-2-(Methylamino)propan-1-ol hydrochloride (also known as N-methyl-L-alaninol HCI) is a
pivotal chiral building block employed in the synthesis of peptidomimetics and chiral auxiliaries.
[1] While the free base is frequently cited in literature, it suffers from oxidative instability and
volatility. This guide focuses on the hydrochloride salt, providing a technical comparison that
highlights its superior stability profile and distinct spectral characteristics essential for rigorous
quality control.
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Property Detail

IUPAC Name (2S)-2-(Methylamino)propan-1-ol hydrochloride
Common Name N-Methyl-L-alaninol HCI

CAS Number 40916-61-8 (HCl salt) / 2749-11-3 (Parent base)

Molecular Formula

Molecular Weight 125.60 g/mol (Salt) / 89.14 g/mol (Base)

Physical State White to off-white crystalline solid (Hygroscopic)

Highly soluble in
Solubility , MeOH; sparingly soluble in

, Hexanes

Spectral Characterization

The protonation of the secondary amine significantly alters the NMR topology compared to the
free base. The following data represents the hydrochloride salt analyzed in deuterium oxide (

), which is the preferred solvent to prevent ammonium proton exchange broadening often seen
in

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[1]
H NMR Data (400 MHz,

)

Note: Chemical shifts (

) are relative to HDO (4.79 ppm).[1] Protonation causes a downfield shift of the N-methyl and
methine signals compared to the free base.[1]
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Position Type (ppm) Multiplicity Integration Assignment
2 Methine 3.45-3.55 Multiplet (m) 1H
dd
1 Methylene 3.60 - 3.85 (Diastereotop  2H
ic)
N-Me Methyl 2.72 Singlet (s) 3H
Doublet (d, J
3 Methyl 1.32 3H
= 6.8 Hz)

Technical Insight: In the free base (in

), the N-Me signal typically appears upfield at ~2.35 ppm. The ~0.4 ppm downfield shift in the
salt confirms the formation of the ammonium species (

).

C NMR Data (100 MHz,

)
Carbon Type Structural Context
yp (ppm)

Primary alcohol

C1 62.5 carbon (Deshielded by
Oxygen)
Chiral center

C2 58.2 (Deshielded by
Ammonium)
Distinctive N-Methyl

N-Me 32.8 _
signature

C3 13.5 Terminal methyl group
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B. Infrared (IR) Spectroscopy

The HCI salt exhibits a characteristic "ammonium band" absent in the free base.
e 3200-3400 cm~1: Broad, strong stretch (O-H and N-H stretching overlap).
e 2400-2800 cm~1: Multiple broad bands (Amine salt

stretching), often called the "ammonium ladder."

e 1050 cm~1: C-O stretch (Primary alcohol).

C. Mass Spectrometry (ESI-MS)

« lonization Mode: Positive Electrospray (ESI+)[1]
e Parent lon:

m/z (Corresponds to the protonated free base

).

o Key Fragment: Loss of hydroxymethyl group (
) is common in high-energy collisions.[1]

Comparative Analysis: Salt vs. Alternatives

This section objectively compares the HCI salt against its primary alternatives to justify
selection in process chemistry.

Comparison 1: HCI Salt vs. Free Base

The free base is often generated in situ, but isolation is discouraged for storage.
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Feature

(S)-2-
(Methylamino)prop
an-1-ol (Free Base)

(S)-2-
(Methylamino)prop
an-1-ol (HCI Salt)

Verdict

Physical Form

Colorless Qil / Low-

melting solid

Crystalline Solid

Salt Wins: Easier to

weigh and handle.[1]

Stability

Prone to oxidation (N-
oxide formation) and

absorbs

Stable at Room Temp

Salt Wins: Long-term

(if kept dry). storage viable.[1]
from air.[1]
Base Wins: Salt
Hygroscopicity Moderate High (Deliquescent) requires desiccated
storage.
Broad NH/OH peaks; Context Dependent:
Sharp peaks in .
i Base is better for
NMR Clarity requires

or DMSO.[1]

routine organic
checks.[1]

Comparison 2: N-Methyl vs. Non-Methylated Analog

Distinguishing the product from its precursor (L-Alaninol) is a common QC requirement.[1]

L-Alaninol N-Methyl-L- . L
Feature . Diagnostic Signal
(Precursor) Alaninol (Product)
Formula Mass Spec (+14 units)
) ) ) The N-Me singlet is
No Singlet in 2.0-3.0 Strong Singlet @ ~2.7 o )
H NMR ) the definitive purity
region.[1] ppm.
marker.[1]
o Primary amine (can Secondary amine Chemoselectivity in
Reactivity

form imines).

(cannot form imines).

subsequent steps.[1]

Experimental Protocols
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These protocols are designed to be self-validating.[1] The "Salt Formation” step acts as a
purification method, as non-basic impurities remain in the organic phase.

Protocol A: Synthesis & Purification Workflow
(Graphviz)

Start: N-Methyl-L-Alanine

Reduction
(LiIAIH4 or Borane in THF)

Quench & Extraction
(Isolate Free Base in DCM)

Salt Formation
(Add HCI in Dioxane/Ether)

Filtration & Drying
(Hygroscopic Precautions)

Final Product:
(S)-2-(Methylamino)propan-1-ol HCI

Click to download full resolution via product page
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Caption: Step-by-step synthetic workflow converting N-methyl-L-alanine to the target HCI salt,
emphasizing the critical salt formation step for purification.

Protocol B: Handling the Hygroscopic Salt

Objective: Obtain accurate analytical data despite water absorption.
e Drying: Dry the salt in a vacuum oven at 40°C over

for 4 hours prior to analysis.

e Solvent Choice: Use

for NMR.[1] If
is required, add 1 drop of
to collapse the broad ammonium/alcohol protons, sharpening the carbon backbone signals.

o Reference Standard: Use an internal standard (e.g., Maleic Acid) if quantitative NMR
(gNMR) is performed to determine assay purity, as water weight can inflate the apparent
mass.

Quality Control Decision Tree

Use this logic flow to troubleshoot spectral anomalies.

Pass: Target Compound

/

Is N-Me Split?

/ \ Fail: Coupling to H?

Sar(rﬂeﬁ;g;/ S | IsN-Me Singlet Present? (Free base/Salt mix)
> Fail: L-Alaninol
(Incomplete Methylation)

Click to download full resolution via product page
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Caption: Diagnostic logic for verifying chemical identity and protonation state using 1H NMR
markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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